Cas no 70858-45-6 (Paucimannose)

• Product Name: Paucimannose
• CAS No: 70858-45-6
• MF: C₃₄H₅₈N₂O₂₆
• MW: 910.82212
• CID: 562848
• Update Time: 2023-11-22

Paucimannose Chemical and Physical Properties

Names and Identifiers

• Paucimannose
• MAN-3 N-GLYCAN
• Man-3(a)
• MANNOTRIOSE-DI-(N-ACETYL-D-GLUCOSAMINE)
• N-[2-(5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl)oxy-5-[3,5-dihydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-4-hyd
• Oligomannose-3 (a) (MAN-3(a))
• 4)-2-(acetylamino)-2-deoxy-
• 4)-O-2-(acetylamino)-2
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 6)]-O-b-D-mannopyranosyl-(1&reg
• MAN-3 Glycan

• Inchi： InChI=1S/C34H58N2O26/c1-8(41)35-15-20(46)27(12(5-39)55-30(15)53)60-31-16(36-9(2)42)21(47)28(13(6-40)58-31)61-34-26(52)29(62-33-25(51)23(49)18(44)11(4-38)57-33)19(45)14(59-34)7-54-32-24(50)22(48)17(43)10(3-37)56-32/h10-34,37-40,43-53H,3-7H2,1-2H3,(H,35,41)(H,36,42)/t10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22+,23+,24+,25+,26+,27-,28-,29+,30?,31+,32+,33-,34+/m1/s1
• InChI Key： ZTOKCBJDEGPICW-MYRNNJPSSA-N
• SMILES： CC(N[C@@H]1[C@@H](O)[C@H](O[C@H]2[C@H](NC(C)=O)[C@@H](O)[C@H](O[C@H]3[C@@H](O)[C@@H](O[C@@H]4[C@@H](O)[C@@H](O)[C@H](O)[C@H](O4)CO)[C@H](O)[C@H](O3)CO[C@@H]5[C@@H](O)[C@@H](O)[C@H](O)[C@H](O5)CO)[C@H](O2)CO)[C@H](OC1O)CO)=O

Computed Properties

• Exact Mass: 910.32800
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 62
• Rotatable Bond Count: 17

Experimental Properties

• PSA: 444.72000
• LogP: -10.85520

Paucimannose Security Information

• WGK Germany：3